Cas no 38791-02-5 (Methanone, 3-isoxazolylphenyl-)

• Product Name: Methanone, 3-isoxazolylphenyl-
• CAS No: 38791-02-5
• MF: C₁₀H₇NO₂
• MW: 173.168082475662
• CID: 1491359
• PubChem ID: 13126988
• Update Time: 2025-04-21

Methanone, 3-isoxazolylphenyl- Chemical and Physical Properties

Names and Identifiers

• Methanone, 3-isoxazolylphenyl-
• Isoxazol-3-yl(phenyl)methanone
• 38791-02-5
• benzoylisoxazole
• SCHEMBL168602
• A1-46026

• Inchi： 1S/C10H7NO2/c12-10(9-6-7-13-11-9)8-4-2-1-3-5-8/h1-7H
• InChI Key： XBYZOHTXPQOOJM-UHFFFAOYSA-N
• SMILES： O1C=CC(C(C2C=CC=CC=2)=O)=N1

Computed Properties

• Exact Mass: 173.04771
• Monoisotopic Mass: 173.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.1